
Comprehensive Safety and Handling Guide for
alpha-D-glucose-d12

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: alpha-D-glucose-d12

Cat. No.: B12412515 Get Quote

This guide provides essential safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling alpha-D-glucose-d12. While alpha-D-

glucose is not classified as a hazardous substance, adherence to these procedures is critical to

ensure personnel safety, maintain the compound's isotopic integrity, and prevent

contamination.[1][2]

Personal Protective Equipment (PPE)
When handling alpha-D-glucose-d12, the following personal protective equipment is required

to minimize exposure and prevent contamination.[3][4] Standard laboratory practice dictates

the use of a layered defense against potential hazards.

Eye and Face Protection: Chemical safety glasses with side shields are the minimum

requirement.[4] For procedures with a higher risk of splashing, such as preparing solutions,

safety goggles are recommended.

Hand Protection: Powder-free nitrile gloves are essential to protect the user from the

chemical and, equally important, to protect the stable isotope-labeled compound from

contamination. Gloves should be changed frequently, especially if they become

contaminated or after touching common surfaces.

Body Protection: A standard laboratory coat must be worn to protect skin and clothing from

potential spills.
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Footwear: Closed-toe shoes are mandatory in any laboratory setting to protect against spills

and falling objects.

Respiratory Protection: While generally not required for handling small quantities in a well-

ventilated area, a NIOSH/MSHA-approved respirator should be used if dust is generated and

exposure limits might be exceeded.

Physical and Chemical Properties
The quantitative data for alpha-D-glucose-d12 is not readily available, but its physical and

chemical properties are expected to be nearly identical to its non-deuterated counterpart,

alpha-D-glucose.

Property Value

Chemical Formula
C₆D₁₂O₆ (alpha-D-glucose-d12) / C₆H₁₂O₆

(alpha-D-glucose)

Molecular Weight
~192.23 g/mol (alpha-D-glucose-d12) / 180.16

g/mol (alpha-D-glucose)

Appearance White crystalline solid

Melting Point 146 °C (295 °F)

Solubility Soluble in water

Density 1.56 g/cm³ at 18 °C

Hazard Classification Not classified as a hazardous substance

Operational and Disposal Plans
Experimental Protocol: Handling alpha-D-glucose-d12
This protocol details the step-by-step process for safely handling alpha-D-glucose-d12, with a

focus on preserving its isotopic purity.

Preparation of Workspace:
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Thoroughly clean the designated work area, such as a laminar flow hood or a dedicated

bench space, with 70% ethanol and deionized water.

Wipe down all necessary equipment (e.g., spatulas, weigh boats, glassware) before use.

To prevent hydrogen-deuterium (H-D) exchange, ensure all glassware is oven-dried and

cooled in a desiccator before use.

Handling the Compound:

Don all required PPE as listed above.

Handle the solid compound in an area with adequate ventilation to minimize inhalation of

any fine particulates.

Use clean, dedicated spatulas and weigh boats for transfer.

Keep the container tightly sealed when not in use and store it in a cool, dry place,

preferably in a desiccator, to protect it from atmospheric moisture which can lead to H-D

exchange.

Solution Preparation:

When preparing solutions, use anhydrous, deuterated solvents to prevent the loss of the

deuterium label.

Perform all sample preparation steps within the cleaned, designated workspace.

Keep all tubes and plates covered as much as possible to avoid contamination.

Disposal Plan
Proper disposal of alpha-D-glucose-d12 and associated waste is crucial for laboratory safety

and environmental compliance.

Waste Segregation:

Do not dispose of alpha-D-glucose-d12 down the drain or in regular trash.
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Segregate waste into three categories:

Solid Chemical Waste: Unused or expired alpha-D-glucose-d12 powder.

Contaminated Labware: Disposable items like gloves, weigh boats, and pipette tips that

have come into contact with the compound.

Liquid Waste: Solutions containing alpha-D-glucose-d12.

Waste Collection and Labeling:

Solid Waste: Collect in a clearly labeled, sealable container marked "Hazardous Waste"

(or as required by your institution), with the full chemical name "alpha-D-glucose-d12".

Contaminated Labware: Place in a designated waste bag or container, also clearly

labeled.

Liquid Waste: Collect in a compatible, leak-proof container. Label it with "Hazardous

Waste," the chemical name, and list all solvent components. Do not mix incompatible

waste streams.

Final Disposal:

Store waste containers in a designated satellite accumulation area within the laboratory.

Follow your institution's specific procedures for requesting a hazardous waste pickup from

the Environmental Health and Safety (EHS) department.

Workflow Visualization
The following diagram illustrates the logical workflow for handling and disposing of alpha-D-
glucose-d12, from initial preparation to final waste management.
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Caption: Workflow for handling and disposal of alpha-D-glucose-d12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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